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Introduction
Strontium-82 (Sr-82), with a half-life of 25.34 days, is a critical radioisotope primarily used as

the parent in ⁸²Sr/⁸²Rb generators.[1][2] These generators provide Rubidium-82 (Rb-82), a

positron-emitting radionuclide with a short half-life of 75 seconds, which is extensively used in

Positron Emission Tomography (PET) for myocardial perfusion imaging to diagnose

cardiovascular diseases.[2][3] The production of high-purity Sr-82 is paramount for the safety

and efficacy of the ⁸²Sr/⁸²Rb generator.

Typically, Sr-82 is produced by proton irradiation of a rubidium (Rb) target, such as rubidium

chloride (RbCl).[1][4][5] The irradiated target contains the desired Sr-82, bulk unreacted Rb,

and various radioisotopic and metallic impurities. Ion exchange chromatography is a robust and

widely adopted method for the purification of Sr-82 from the target material and contaminants.

[4][5][6] This document provides detailed application notes and experimental protocols for the

purification of Sr-82 using various ion exchange resins.

Principle of Separation
Ion exchange chromatography separates ions based on their affinity for an ion exchange resin.

In the context of Sr-82 purification, the process typically involves a cation exchange resin. The

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1233234?utm_src=pdf-interest
https://www.benchchem.com/product/b1233234?utm_src=pdf-body
https://www.osti.gov/servlets/purl/1885785
https://db.koreascholar.com/Article/Detail/430290
https://db.koreascholar.com/Article/Detail/430290
https://pubmed.ncbi.nlm.nih.gov/15388101/
https://www.osti.gov/servlets/purl/1885785
https://www.kns.org/files/pre_paper/49/23S-643-%EA%B9%80%EA%B3%84%EB%A0%B9.pdf
https://www.researchgate.net/publication/283767268_Specific_activity_and_isotope_abundances_of_strontium_in_purified_strontium-82
https://www.kns.org/files/pre_paper/49/23S-643-%EA%B9%80%EA%B3%84%EB%A0%B9.pdf
https://www.researchgate.net/publication/283767268_Specific_activity_and_isotope_abundances_of_strontium_in_purified_strontium-82
https://pubs.rsc.org/en/content/articlelanding/2016/ja/c5ja00419e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


irradiated RbCl target is dissolved in a suitable buffer, and the solution is passed through the

column. The divalent Sr-82 ions (Sr²⁺) exhibit a higher affinity for the cation exchange resin

compared to the monovalent rubidium ions (Rb⁺) and are therefore retained on the column

while the bulk of the rubidium passes through. The retained Sr-82 is then selectively eluted

using a different mobile phase, typically a strong acid. Further purification steps may be

employed to remove other trace impurities.

Experimental Data Summary
The selection of the ion exchange resin and the optimization of chromatographic conditions are

crucial for achieving high recovery yield and radiopurity of Sr-82. The following tables

summarize quantitative data from studies utilizing different resin materials.
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Resin Type
Separation
Stage

Key
Findings

Recovery
Yield (%)

Radiopurity
(%)

Reference

Chelex-100
Primary

Separation

Retains Sr-82

while bulk Rb

passes

through in an

ammonium

chloride

buffer (pH >

9).

Not explicitly

stated

Not explicitly

stated
[1][7]

AG50Wx8
Polishing

Step

Removes

trace

amounts of

Rb remaining

after the

initial

separation.

Not explicitly

stated

Not explicitly

stated
[1]

Sodium

Nonatitanate

(SNT)

Primary

Separation

Serves as an

excellent

alternative to

Chelex-100

for removing

bulk Rb, Se,

and Fe.

Part of a two-

column

system

Part of a two-

column

system

[1]

Poorly

Crystalline

Silicotitanate

(pCST)

Polishing

Step

Removes

remaining Rb

and Se

tracers at pH

2 in a sodium

acetate

buffer.

Not explicitly

stated

Not explicitly

stated
[1]
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SNT and

pCST (Two-

Column

System)

Complete

Purification

A combined

process for

enhanced

purity.

87 99.2 [1]

Resin Type Capacity Elution Conditions Reference

Chelex-100 Not specified
8 M HCl for Sr-82

elution.
[1]

pCST
0.88 meq/g for

Rubidium

Sr-82 elutes first in 0.5

M NaOAc at pH 2.
[1]

Experimental Protocols
Protocol 1: Standard Purification using Chelex-100 and
AG50Wx8 Resins
This protocol outlines the conventional method for Sr-82 purification.

Materials:

Chelex-100 resin

AG50Wx8 cation exchange resin

Ammonium chloride buffer (pH > 9)

8 M Hydrochloric acid (HCl)

Deionized water

Chromatography columns

Procedure:

Target Dissolution: Dissolve the irradiated RbCl target in the ammonium chloride buffer.
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Primary Separation (Chelex-100):

Pack a chromatography column with Chelex-100 resin and equilibrate it with the

ammonium chloride buffer.

Load the dissolved target solution onto the column.

Wash the column with the ammonium chloride buffer to allow the bulk RbCl to pass

through.

Elute the retained Sr-82 from the column using 8 M HCl.

Polishing Step (AG50Wx8):

Pack a second chromatography column with AG50Wx8 resin.

Load the Sr-82 eluate from the Chelex-100 column onto the AG50Wx8 column.

Wash the column to remove any remaining trace Rb impurities.

Elute the purified Sr-82.

Quality Control: Analyze the final product for radiopurity, chemical purity, and specific activity

using techniques such as High-Purity Germanium (HPGe) gamma spectroscopy and

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).[1][4]

Protocol 2: Alternative Purification using Inorganic
Resins (SNT and pCST)
This protocol describes a method utilizing inorganic ion exchangers for potentially higher purity.

[1]

Materials:

Sodium Nonatitanate (SNT) resin

Poorly Crystalline Silicotitanate (pCST) resin
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Sodium Acetate (NaOAc) buffer (0.5 M, pH 2)

Deionized water

Chromatography columns

Procedure:

Target Dissolution: Dissolve the irradiated RbCl target in an appropriate aqueous solution.

Bulk Rubidium Removal (SNT):

Pack a chromatography column with SNT resin.

Load the dissolved target solution onto the SNT column to remove the bulk of the

rubidium, as well as selenium and iron impurities.

Trace Impurity Removal (pCST):

Pack a second chromatography column with pCST resin.

Equilibrate the pCST column with the 0.5 M NaOAc buffer at pH 2.

Load the eluate from the SNT column (containing Sr-82 and trace impurities) onto the

pCST column.

In these conditions, Sr-82 will elute first, while remaining Rb and Se tracers are retained.

[1]

Product Collection and Quality Control:

Collect the Sr-82 fraction.

Perform quality control analysis to determine radiopurity and yield.

Visualizations
Experimental Workflow: Standard Sr-82 Purification
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Caption: Standard Sr-82 purification workflow.

Experimental Workflow: Alternative Sr-82 Purification
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Caption: Alternative Sr-82 purification workflow.
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Quality Control and Analytical Methods
Rigorous quality control is essential to ensure the final Sr-82 product meets the required

specifications for use in ⁸²Sr/⁸²Rb generators.

Radionuclidic Purity: This is determined using high-resolution gamma spectrometry to

identify and quantify any radioisotopic impurities.[8] The activity of Sr-82 is often determined

from the 776.80 keV photopeak of its daughter, Rb-82, once secular equilibrium is reached.

[1]

Chemical Purity: The concentration of stable metallic impurities can be measured using

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or ICP-MS.[4][6]

Specific Activity: This is a measure of the radioactivity per unit mass of the element (e.g.,

mCi/mg). It is calculated from the measured radioactivity and the total mass of strontium

isotopes determined by ICP-MS.[4]

Conclusion
The purification of Strontium-82 using ion exchange chromatography is a well-established and

effective method. The choice of resin and the specific protocol can be adapted based on the

required purity levels and the nature of the impurities present in the irradiated target. The

protocols and data presented in these application notes provide a comprehensive guide for

researchers and professionals involved in the production of this vital medical radioisotope.

Adherence to detailed protocols and stringent quality control measures are critical for the

production of high-purity Sr-82 suitable for clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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